Cas no 571157-41-0 (2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
• CAS No: 571157-41-0
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5474971
• Update Time: 2025-07-01

2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C19H21N5O2S/c1-12-8-9-14(10-13(12)2)21-17(25)11-27-19-23-22-18(24(19)20)15-6-4-5-7-16(15)26-3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： ZRAFSUQCSZTGBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N(N)C(C2=CC=CC=C2OC)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

Introduction to Compound with CAS No. 571157-41-0 and Product Name: 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

Compound with the CAS number 571157-41-0 and the product name 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate architecture of this molecule, featuring multiple functional groups, makes it a promising candidate for further exploration in drug discovery and development.

The 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide structure incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of an acetamide moiety is particularly noteworthy, as acetamides are frequently found in bioactive molecules and have been shown to exhibit a wide range of pharmacological effects. Additionally, the triazole ring is a well-established scaffold in medicinal chemistry, known for its ability to modulate various biological pathways.

Recent research has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The 1,2,4-triazole core is particularly interesting due to its versatility and the ability to engage in multiple interactions with biological targets. In particular, the sulfanyl group attached to the triazole ring in this compound may play a crucial role in modulating its interactions with biological receptors. This feature has been extensively studied in other triazole-based compounds, where it has been shown to enhance binding affinity and selectivity.

The amine group at the 4-position of the triazole ring is another critical feature that contributes to the compound's potential biological activity. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can significantly influence the pharmacokinetic properties of a molecule. In this context, the 4-amino group may facilitate interactions with polar regions of biological targets, thereby enhancing the compound's efficacy.

The methoxyphenyl moiety at the 5-position of the triazole ring adds another layer of complexity to the molecule. Phenolic compounds are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a methoxy group on the phenyl ring can further modulate these activities by influencing electronic distribution and steric hindrance. This structural feature has been explored in various pharmaceutical contexts and has shown promise in enhancing drug-like properties.

The 3,4-dimethylphenyl group attached to the acetamide nitrogen is another important pharmacophore in this compound. Dimethylphenyl groups are often incorporated into drug molecules due to their ability to improve solubility and metabolic stability. Additionally, they can participate in hydrophobic interactions with biological targets, which can enhance binding affinity. The specific arrangement of methyl groups on the phenyl ring may also influence rotational freedom and conformational flexibility, which are critical factors in determining a molecule's biological activity.

Recent advancements in computational chemistry have enabled more detailed analysis of molecular interactions at a quantum mechanical level. These techniques have been instrumental in understanding how structural features such as those present in 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide influence biological activity. For instance, density functional theory (DFT) calculations have been used to predict binding affinities and identify key interaction sites between this compound and potential biological targets.

Experimental studies have also provided valuable insights into the pharmacological properties of this compound. In vitro assays have demonstrated that derivatives similar to 2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide exhibit promising activity against various disease-related targets. These findings align well with computational predictions and highlight the compound's potential as a lead molecule for further development.

The synthesis of complex molecules like 571157-41-0 requires meticulous planning and execution due to their intricate structures. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with modern purification methods like high-performance liquid chromatography (HPLC) have been crucial in achieving these objectives.

Once synthesized, rigorous characterization is essential to confirm the structure and purity of the compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about molecular structure and conformational preferences. These data are critical for understanding how the compound interacts with biological systems.

The potential applications of compounds like 571157-41-0 span across multiple therapeutic areas due to their diverse structural features. Research has indicated that derivatives similar to this molecule may exhibit activity against diseases such as cancer, inflammation-related disorders, and infectious diseases. The multifunctionality inherent in its structure makes it a versatile scaffold for further medicinal chemistry exploration.

In conclusion,571157-41-0 represents a significant advancement in pharmaceutical chemistry with its complex structure and promising biological activities. The detailed analysis provided here underscores its potential as a lead molecule for drug discovery efforts aimed at developing novel therapeutic agents for various diseases.